Cas no 1806490-48-1 (2-(Difluoromethyl)-4-fluorobenzo[d]oxazole)

• Product Name: 2-(Difluoromethyl)-4-fluorobenzo[d]oxazole
• CAS No: 1806490-48-1
• MF: C₈H₄F₃NO
• MW: 187.118672370911
• CID: 4819896
• Update Time: 2025-10-22

2-(Difluoromethyl)-4-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluorobenzo[d]oxazole

• Inchi： 1S/C8H4F3NO/c9-4-2-1-3-5-6(4)12-8(13-5)7(10)11/h1-3,7H
• InChI Key： ULCBQXJPOMNNMN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(C(F)F)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on 2-(Difluoromethyl)-4-fluorobenzo[d]oxazole

2-(Difluoromethyl)-4-fluorobenzo[d]oxazole: A Comprehensive Overview

2-(Difluoromethyl)-4-fluorobenzo[d]oxazole (CAS No: 1806490-48-1) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of oxazoles, which are five-membered aromatic rings containing one oxygen and one nitrogen atom. The presence of fluorine atoms in its structure, particularly at the 2-(difluoromethyl) and 4-fluoro positions, imparts unique electronic and steric properties that make it a valuable molecule for various applications.

The synthesis of 2-(Difluoromethyl)-4-fluorobenzo[d]oxazole involves a series of well-defined chemical reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most promising applications of 2-(Difluoromethyl)-4-fluorobenzo[d]oxazole lies in its potential as a building block for drug discovery. Its fluorinated substituents enhance its lipophilicity and bioavailability, making it an attractive candidate for designing bioactive molecules. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. Furthermore, its ability to act as a fluorescent probe has been exploited in bioimaging applications, where it can selectively bind to specific biomolecules under physiological conditions.

In the realm of materials science, 2-(Difluoromethyl)-4-fluorobenzo[d]oxazole has been investigated for its potential as a component in advanced materials such as organic semiconductors and optoelectronic devices. Its electronic properties, including high electron mobility and stability under thermal stress, make it suitable for use in thin-film transistors and light-emitting diodes (LEDs). Recent research has focused on optimizing its performance by incorporating it into polymer blends or nanocomposites.

The environmental impact of 2-(Difluoromethyl)-4-fluorobenzo[d]oxazole has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further investigations are required to assess its long-term persistence and degradation pathways in natural ecosystems.

In conclusion, 2-(Difluoromethyl)-4-fluorobenzo[d]oxazole (CAS No: 1806490-48-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for future innovations in medicine, materials science, and environmental studies.